6-(4-Chloro-3-pyridyl)-6-oxohexanenitrile

• IUPAC Name: 6-(4-chloropyridin-3-yl)-6-oxohexanenitrile
• InChI: InChI=1S/C11H11ClN2O/c12-10-5-7-14-8-9(10)11(15)4-2-1-3-6-13/h5,7-8H,1-4H2
• InChI Key: ZWCVEHGXDKIGSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1Cl)C(=O)CCCCC#N
• Molecular Formula: C11H11ClN2O
• DSSTOX Substance ID: DTXSID50699605
• Molecular Weight: 222.67 g/mol
• CAS No.: 890100-88-6

Description

6-(4-Chloro-3-pyridyl)-6-oxohexanenitrile, also known as 6-CPH, is a small molecule that has been studied extensively in the scientific community due to its potential applications in the development of new drugs and treatments. 6-CPH is a nitrogen-containing heterocyclic compound with a pyridine ring and a nitrile group. It has been studied for its potential use as an inhibitor of enzymes, as well as for its antiviral and anti-cancer activities.

Scientific Research Applications

• Catalytic Reactions : Yao et al. (2020) demonstrated the use of 5-oxohexanenitrile in palladium-catalyzed cascade reactions with arylboronic acids, leading to the synthesis of valuable pyridines. This research highlights the potential of compounds like 6-oxohexanenitrile in constructing pyridine derivatives, a crucial aspect in various chemical syntheses (Yao et al., 2020).

• Synthesis of Key Intermediates : Tanaka et al. (2000) described the synthesis of (6-chloro-3-pyridyl)methylamine, a key intermediate in neonicotinoid insecticides, through selective hydrogenation of 6-chloro-3-pyridinecarbonitrile. The use of an improved Raney nickel catalyst was emphasized in this process (Tanaka, Nagasawa, & Sakamura, 2000).

• Ligand Synthesis and Coordination Chemistry : Research by Ghaffarinia and Golchoubian (2005) involved the synthesis of phenol-based acyclic ligands, starting from 4-chlorophenol. These ligands, due to their structure, are significant in the field of coordination chemistry and metal complex formation (Ghaffarinia & Golchoubian, 2005).

• Synthesis of Fluorescent Probes : Shao et al. (2011) reported the synthesis of imidazo[1,2-a]pyridines, which are useful as fluorescent probes for mercury ion detection. This synthesis involved a reaction of β-lactam carbenes with 2-pyridyl isonitriles, demonstrating the relevance of pyridyl compounds in creating sensitive detection tools for environmental and biological applications (Shao et al., 2011).

• Chemical Inhibitors : Research by Deck et al. (1999) showed the use of 3-alkyl-6-chloro-2-pyrones as selective inhibitors of pancreatic cholesterol esterase. The study highlights the potential pharmaceutical applications of chloropyridyl compounds in designing specific enzyme inhibitors (Deck et al., 1999).

• Pesticide Development : Maienfisch et al. (2001) discussed the discovery of thiamethoxam, a second-generation neonicotinoid. This compound, derived from chloropyridinyl structures, represents a significant advancement in the field of insecticides, offering broad-spectrum activity against various pests (Maienfisch et al., 2001).